Cas no 23067-10-9 (5,6-Dihydro-5-methyluridine)

5,6-Dihydro-5-methyluridine is a modified nucleoside derivative characterized by the saturation of the 5,6-double bond in the uracil ring and the addition of a methyl group at the 5-position. This structural modification enhances its stability compared to uridine, making it a valuable intermediate in nucleic acid research and therapeutic development. Its reduced reactivity and improved metabolic resistance are advantageous for studying RNA dynamics, enzymatic processes, and nucleoside-based drug design. The compound is particularly useful in probing the role of nucleoside modifications in biological systems and serves as a precursor for further synthetic applications in medicinal chemistry.
5,6-Dihydro-5-methyluridine structure
5,6-Dihydro-5-methyluridine structure
Product Name:5,6-Dihydro-5-methyluridine
CAS No:23067-10-9
MF:C10H16N2O6
MW:260.243843078613
CID:2842716
Update Time:2025-10-16

5,6-Dihydro-5-methyluridine Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-5,6-dihydrouridine
    • 5,6-Dihydro-5-methyluridine
    • 5-methyldihydrouridine
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,3-diazinane-2,4-dione
    • Uridine, 5,6-dihydro-5-methyl-
    • 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methyldihydropyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C10H16N2O6/c1-4-2-12(10(17)11-8(4)16)9-7(15)6(14)5(3-13)18-9/h4-7,9,13-15H,2-3H2,1H3,(H,11,16,17)/t4?,5-,6-,7-,9-/m1/s1
    • InChI Key: BTFXIEGOSDSOGN-KWCDMSRLSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(C)C1)=O)=O)O)O

Computed Properties

  • Exact Mass: 260.10083623 g/mol
  • Monoisotopic Mass: 260.10083623 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 260.24
  • XLogP3: -1.9
  • Topological Polar Surface Area: 119

5,6-Dihydro-5-methyluridine Pricemore >>

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abcr
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